Cas no 61510-09-6 (Cholesteryl behenate)

• Product Name: Cholesteryl behenate
• CAS No: 61510-09-6
• MF: C₄₉H₈₈O₂
• MW: 709.221836090088
• CID: 57701
• PubChem ID: 16061339
• Update Time: 2025-06-09

Cholesteryl behenate Chemical and Physical Properties

Names and Identifiers

• Cholesteryl behenate
• 3beta-Hydroxy-5-cholestene 3-docosanoate
• 5-Cholesten-3beta-ol 3-docosanoate
• Cholesteryl docosanoate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] docosanoate
• 22:0 Cholesteryl ester
• 22:0-cholesterol
• cholest-5-en-3beta-yl docosanoate
• Cholesterol behenate
• Cholesterol,docosanoate
• Cholesterylbehenat
• MFCD00056440
• (3beta)-cholest-5-en-3-yl docosanoate
• Cholest-5-en-3-ol (3beta)-, docosanoate
• Cholesterol, docosanoate
• Cholesterylbehenate
• Cholesteryl behenate, >=90% (HPLC; detection at 205 nm)
• 61510-09-6
• AKOS027320519
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl docosanoate
• Q27157698
• F85536
• CS-6905
• CE(22:0)
• LMST01020016
• CHEBI:84352
• CHOLEST-5-EN-3-OL(3.BETA.)-, DOCOSANOATE
• UNII-H15EQJ092L
• DTXSID20210508
• Cholesteryl docosanoate;Cholesterol behenate
• H15EQJ092L
• MS-31196
• CHOLEST-5-EN-3-OL (3.BETA.)-, DOCOSANOATE
• HY-N2339
• Cholest-5-en-3-ol(3beta)-, docosanoate
• SCHEMBL892121

• MDL： MFCD00056440
• Inchi： 1S/C49H88O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-47(50)51-42-34-36-48(5)41(38-42)30-31-43-45-33-32-44(40(4)28-26-27-39(2)3)49(45,6)37-35-46(43)48/h30,39-40,42-46H,7-29,31-38H2,1-6H3/t40-,42+,43+,44-,45+,46+,48+,49-/m1/s1
• InChI Key： WBOQXYUYHINMOC-FTAWAYKBSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCCCCC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 708.67800
• Monoisotopic Mass: 708.67843205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 51
• Rotatable Bond Count: 27
• Complexity: 996
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 711°C at 760 mmHg
• Flash Point: 385.1°C
• Refractive Index: 1.504
• PSA: 26.30000
• LogP: 15.76150

Cholesteryl behenate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters

Additional information on Cholesteryl behenate

Cholesteryl behenate (CAS No. 61510-09-6): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Cholesteryl behenate, chemically designated as cholesteryl behenate, is a well-studied compound with the CAS number 61510-09-6. This ester of cholesterol and behenic acid has garnered significant attention in the fields of pharmaceutical chemistry, material science, and biomedicine due to its unique physicochemical properties and versatile applications. The compound's molecular structure, consisting of a cholesterol moiety linked to a behenic acid chain, imparts distinct characteristics that make it valuable in various research and industrial contexts.

The synthesis of cholesteryl behenate involves the esterification of cholesterol with behenic acid, typically catalyzed by enzymes or organic acids. This reaction is highly efficient and yields a product with high purity, making it suitable for sensitive applications in drug formulation and delivery systems. The compound's high melting point and stability under various conditions further enhance its utility in pharmaceutical formulations, particularly in the development of solid oral dosage forms.

In recent years, cholesteryl behenate has been extensively studied for its role as a penetration enhancer in transdermal drug delivery systems. Its ability to disrupt the stratum corneum barrier makes it an attractive candidate for improving the bioavailability of poorly soluble drugs. Several clinical trials have demonstrated its efficacy in enhancing the permeation of active pharmaceutical ingredients (APIs), thereby reducing the required dosage and improving therapeutic outcomes. The mechanism behind this enhancement is attributed to the compound's ability to form micelles and liposomes, which facilitate the transport of drugs across biological membranes.

Beyond its applications in drug delivery, cholesteryl behenate has found utility in advanced materials science. Its unique crystalline structure and thermal stability make it an excellent candidate for use in optoelectronic devices and coatings. Researchers have explored its potential in creating novel photovoltaic materials and liquid crystal displays (LCDs), where its ability to maintain structural integrity under high temperatures is particularly valuable. Additionally, its biocompatibility has led to investigations into its use as a biomaterial for tissue engineering applications.

The chemical properties of cholesteryl behenate also make it a valuable tool in analytical chemistry. Its high resolution in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy allows for precise identification and quantification in complex mixtures. This has been particularly useful in metabolomics studies, where researchers aim to understand the metabolic pathways of drugs and bioactive compounds. The compound's stability under various analytical conditions ensures reliable data acquisition, contributing to advancements in precision medicine.

Recent advancements in nanotechnology have further expanded the applications of cholesteryl behenate. Researchers have developed cholesteric liquid crystals (cholesomes) incorporating cholesteryl behenate as a key component. These nanostructured carriers offer improved drug encapsulation efficiency and controlled release profiles, making them promising candidates for targeted drug delivery systems. The ability of cholestosomes to accumulate at tumor sites due to enhanced permeability and retention (EPR) effects has opened new avenues for cancer therapy.

The environmental impact of using cholesteryl behenate has also been a focus of research. Studies have shown that it is biodegradable and does not pose significant environmental hazards upon disposal. This aligns with the growing demand for sustainable materials in pharmaceutical manufacturing. Efforts are ongoing to optimize synthetic routes that minimize waste generation while maintaining high yields, ensuring that the production of cholesteryl behenate remains environmentally friendly.

In conclusion, cholesteryl behenate (CAS No. 61510-09-6) is a multifaceted compound with diverse applications across chemical and pharmaceutical research. Its role as a penetration enhancer, material component, analytical standard, and nanocarrier underscores its importance in modern science. As research continues to uncover new uses for this compound, its impact on drug development, material science, and environmental sustainability is expected to grow even further.